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Compound of Interest

Compound Name: 3,5-Difluoro-4-(methyl)thiophenol

Cat. No.: B1407934 Get Quote

CAS Number: 1447123-13-8

This technical guide provides a comprehensive overview of 3,5-Difluoro-4-
(methyl)thiophenol, a specialized chemical compound of interest to researchers, scientists,

and professionals in drug development. Due to the limited publicly available data for this

specific molecule, this guide also includes information on closely related compounds and

general experimental protocols that can be adapted for its synthesis and study.

Chemical and Physical Properties
While specific experimental data for 3,5-Difluoro-4-(methyl)thiophenol is not widely

published, the following table summarizes its known properties. For context, properties of the

related compound, 4-(Methylthio)phenol, are also provided.
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Property
3,5-Difluoro-4-
(methyl)thiophenol

4-(Methylthio)phenol

CAS Number 1447123-13-8[1] 1073-72-9[2][3]

Molecular Formula C₇H₆F₂OS C₇H₈OS[2][3]

Molecular Weight 176.19 g/mol 140.20 g/mol [2]

IUPAC Name
3,5-difluoro-4-

(methylthio)phenol
4-(methylsulfanyl)phenol[2]

Physical Form Solid
White or off-white crystalline

powder[4]

Purity 97% Not specified

Melting Point Not available 84-86 °C

Boiling Point Not available 153-156 °C at 20 mmHg

Solubility Not available Soluble in water (9.59 g/L)[4]

InChI Key
GDXZYGDCEFCNIM-

UHFFFAOYSA-N

QASBCTGZKABPKX-

UHFFFAOYSA-N[2][3]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3,5-Difluoro-4-
(methyl)thiophenol is not readily available in published literature. However, its structure

suggests that it can be synthesized through established organic chemistry reactions. Below are

generalized experimental protocols for key transformations that could be adapted for its

synthesis.

Conceptual Synthetic Pathway

A plausible synthetic route could start from 3,5-difluorophenol, which is commercially available.

The introduction of the methylthio group at the 4-position would be the key step.
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A conceptual synthetic pathway for 3,5-Difluoro-4-(methyl)thiophenol.

General Experimental Protocol: Synthesis of Aryl Methyl Thioethers

This protocol describes a general method for the synthesis of aryl methyl thioethers from aryl

halides and can be adapted. A transition-metal-free approach using potassium xanthate

(ROCS₂K) as a thiol surrogate has been reported.

Materials:

Aryl halide (e.g., a halogenated derivative of 3,5-difluorophenol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1407934?utm_src=pdf-body-img
https://www.benchchem.com/product/b1407934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1407934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium ethyl xanthate (EtOCS₂K)

Dimethyl sulfoxide (DMSO)

Iodine (I₂) (if starting from a non-activated aryl halide)

Dimethylformamide (DMF) (alternative solvent)

Procedure:

In a sealed tube, combine the aryl halide (0.5 mmol), potassium ethyl xanthate (1.0 mmol),

and DMSO (1.0 mL).

If the aryl halide is not sufficiently reactive, an additive like iodine (1.5 mmol) may be

required, and a solvent like DMF (3.0 mL) might be preferable.

Heat the reaction mixture at a temperature ranging from 100°C to 150°C.

Monitor the reaction progress using an appropriate technique like Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous workup to remove the solvent and inorganic salts.

Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired aryl

methyl thioether.

Workflow for Synthesis and Purification
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General workflow for the synthesis and purification of aryl methyl thioethers.
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Potential Applications in Drug Development
While there is no specific information on the biological activity or signaling pathway modulation

by 3,5-Difluoro-4-(methyl)thiophenol, the structural motifs present in this molecule are of

interest in medicinal chemistry.

Fluorine Substitution: The presence of fluorine atoms can significantly alter the

pharmacokinetic and pharmacodynamic properties of a molecule. Fluorine can improve

metabolic stability, increase binding affinity, and modulate the acidity of nearby functional

groups.

Thiophenol Moiety: Thiophenols and thioethers are present in various biologically active

compounds. They can participate in important biological interactions and serve as scaffolds

for further chemical modification. Thiophene derivatives have been reported to possess a

wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory

properties[5].

Potential as an Antimicrobial Agent: The combination of a fluorinated aromatic ring and a

thiol-related group suggests potential for antimicrobial applications. For instance, the para-

fluoro-thiol reaction has been used to conjugate various thiols to peptides to enhance their

antimicrobial potency[6].

Given these characteristics, 3,5-Difluoro-4-(methyl)thiophenol could be a valuable building

block or lead compound in the development of new therapeutic agents.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3,5-Difluoro-4-(methyl)thiophenol is not readily

available. However, based on the known hazards of related compounds like phenols and

thiophenols, it should be handled with care in a well-ventilated laboratory, and appropriate

personal protective equipment (PPE) should be worn.

General Hazards of Related Compounds:

Phenols: Can be toxic if swallowed, in contact with skin, or if inhaled. They can cause severe

skin burns and eye damage[7].
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Thiophenols: Often have a strong, unpleasant odor. They can be flammable and may cause

skin and eye irritation.

Recommended Handling Procedures:

Work in a fume hood to avoid inhalation of any potential vapors or dust.

Wear safety glasses or goggles, a lab coat, and chemical-resistant gloves.

Avoid contact with skin and eyes.

In case of contact, immediately flush the affected area with plenty of water.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Spectroscopic Data
No specific spectroscopic data (NMR, IR, Mass Spectrometry) for 3,5-Difluoro-4-
(methyl)thiophenol has been found in the public domain. Researchers synthesizing this

compound would need to perform these analyses for structural confirmation. For reference, the

NIST WebBook contains spectral data for the related compound 4-(Methylthio)phenol[3].

This guide provides a summary of the currently available information on 3,5-Difluoro-4-
(methyl)thiophenol. As this is a specialized compound, further research will be necessary to

fully elucidate its properties and potential applications. The provided general protocols and data

on related compounds offer a starting point for researchers and scientists in their

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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